1-Cycloheptene-1-carboxylic acid ethyl ester

• IUPAC Name: ethyl cycloheptene-1-carboxylate
• InChI: InChI=1S/C10H16O2/c1-2-12-10(11)9-7-5-3-4-6-8-9/h7H,2-6,8H2,1H3
• InChI Key: IOJAPNDAGNGWFG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CCCCCC1
• Molecular Formula: C10H16O2
• DSSTOX Substance ID: DTXSID80520498
• Molecular Weight: 168.23 g/mol
• CAS RN: 20343-21-9

Description

Physical And Chemical Properties Analysis

• Melting Point : The melting point of 1-Cycloheptene-1-carboxylic acid ethyl ester is approximately .

Scientific Research Applications

Synthesis Applications

• Ring-Closing Metathesis : 1-Cycloheptene-1-carboxylic acid ethyl ester has been used in the ring-closing metathesis-based synthesis of complex molecules like (3R,4R,5S)-4-acetylamino-5-amino-3-hydroxy-cyclohex-1-ene-carboxylic acid ethyl ester, a functionalized cyclohexene skeleton of GS4104. This method highlights the use of L-serine as a starting material, offering a strategic advantage over traditional approaches (Cong & Yao, 2006).

• Copolymerization : Ester-functionalized cyclohexene oxide monomers, closely related to this compound, have been copolymerized with CO2 using zinc catalysts. This approach has potential applications in developing novel aliphatic polycarbonates with unique properties (Duchateau et al., 2006).

Chemical Reaction Studies

• Esterification with Cerium(IV) Sulfate : this compound has been involved in studies exploring the esterification of alkenes with cerium(IV) sulfate in various carboxylic acids. This research offers insights into new methods for preparing carboxylic esters from alkenes, following the Markovnikov rule (Horiuchi et al., 2003).

• Synthesis of Amino Acids : Studies have shown the synthesis of complex amino acids like 6-aminomethyl-6,7-dihydro-5H-dibenzo[a,c]cycloheptene-6-carboxylic acid ethyl ester, demonstrating the versatility of this compound in synthetic organic chemistry (Gaucher et al., 1998).

Material Science and Polymer Chemistry

• Synthesis of Functional Cyclic Esters : The compound has been employed in the synthesis and polymerization of new cyclic esters containing protected functional groups. This approach is crucial in the development of hydrophilic aliphatic polyesters with potential applications in material science (Trollsås et al., 2000).

• Asymmetric Synthesis in Drug Research : this compound and its derivatives have found applications in asymmetric synthesis, crucial in drug research and development, particularly in the preparation of hepatitis C virus inhibitors (Zhu et al., 2018).